Cas no 1040323-78-1 (2-(3-Methoxybenzyloxy)-5-bromobenzoic acid)

2-(3-Methoxybenzyloxy)-5-bromobenzoic acid structure
1040323-78-1 structure
Product Name:2-(3-Methoxybenzyloxy)-5-bromobenzoic acid
CAS No:1040323-78-1
MF:C15H13BrO4
MW:337.165323972702
CID:2112060
Update Time:2023-08-04

2-(3-Methoxybenzyloxy)-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methoxybenzyloxy)-5-bromobenzoic acid
    • RHNMHQNTNNSFMZ-UHFFFAOYSA-N
    • Benzoic acid, 5-bromo-2-[(3-methoxyphenyl)methoxy]-
    • 5-Bromo-2-({[3-(methyloxy)phenyl]methyl}oxy)benzoic acid
    • 2-(3-Methoxybenzyloxy)-5-bromobenzoic acid
    • Inchi: 1S/C15H13BrO4/c1-19-12-4-2-3-10(7-12)9-20-14-6-5-11(16)8-13(14)15(17)18/h2-8H,9H2,1H3,(H,17,18)
    • InChI Key: RHNMHQNTNNSFMZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C(=O)O)C=1)OCC1C=CC=C(C=1)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 323
  • Topological Polar Surface Area: 55.8
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd